Cas no 121564-88-3 (Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate)
121564-88-3 structure
Product Name:Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
CAS No:121564-88-3
MF:C8H13NO2
MW:155.194322347641
CID:1039747
PubChem ID:14235528
Update Time:2025-04-20
Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
- Methyl exo-1-azabicyclo[2.2.1]heptane-3-carboxylate
- (+/-)-exo-methyl 1-azabicyclo< 2.2.1> heptane-3-carboxylate
- AGN-PC-000SV1
- AK-79569
- ANW-68466
- CTK8C2481
- exo-3-carbomethoxy-1-azabicyclo< 2.2.1> heptane
- exo-3-carbomethoxy-1-azabicylo[2.2.1]heptane
- exo-3-carbomethoxy-1-azabicylo< 2.2.1> heptane
- KB-254833
- L002012
- SureCN7266907
- exo-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
- 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester, exo- (9CI)
- SCHEMBL7266907
- AKOS006273463
- 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester
- DTXSID50557791
- 121564-88-3
- 122684-38-2
-
- Inchi: 1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3
- InChI Key: LVBCACDXSOCLCG-UHFFFAOYSA-N
- SMILES: O(C)C(C1CN2CCC1C2)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 199.0±23.0 ºC (760 Torr),
- Flash Point: 78.2±13.5 ºC,
- Solubility: Dissolution (82 g/l) (25 º C),
- PSA: 29.54
Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
121564-88-3 (Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate) Related Products
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